Cas no 1599396-56-1 (1-Pyrrolidin-2-ylpent-4-yn-2-one)

• Product Name: 1-Pyrrolidin-2-ylpent-4-yn-2-one
• CAS No: 1599396-56-1
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5291216
• Update Time: 2025-10-29

1-Pyrrolidin-2-ylpent-4-yn-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidin-2-ylpent-4-yn-2-one

• Inchi： 1S/C9H13NO/c1-2-4-9(11)7-8-5-3-6-10-8/h1,8,10H,3-7H2
• InChI Key： GVLCKLOOYLISBW-UHFFFAOYSA-N
• SMILES： C(C1CCCN1)C(=O)CC#C

Additional information on 1-Pyrrolidin-2-ylpent-4-yn-2-one

Introduction to 1-Pyrrolidin-2-ylpent-4-yn-2-one (CAS No: 1599396-56-1)

1-Pyrrolidin-2-ylpent-4-yn-2-one, identified by the Chemical Abstracts Service Number (CAS No) 1599396-56-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic alkyne derivative features a pyrrolidine moiety linked to a pentynone backbone, presenting a unique structural framework that has garnered attention for its potential biological activities and synthetic utility.

The molecular structure of 1-Pyrrolidin-2-ylpent-4-yn-2-one encompasses a pyrrolidine ring, which is a six-membered nitrogen-containing heterocycle, fused with a pentynone unit. The presence of the alkyne functionality at the 4-position of the pyrrolidine ring introduces reactivity that can be exploited in further chemical modifications, making it a valuable scaffold for drug discovery and development. The compound’s stereochemistry, particularly the configuration around the nitrogen atom and the double bond in the alkyne moiety, plays a crucial role in determining its biological properties and interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidine derivatives, owing to their diverse biological activities. The pyrrolidine core is a common motif in many bioactive molecules, including drugs used in treating neurological disorders, infectious diseases, and cancer. The incorporation of an alkyne group into this scaffold can enhance binding affinity and selectivity by introducing additional interaction points with biological targets. This structural feature has been leveraged in the design of novel therapeutic agents with improved efficacy and reduced side effects.

One of the most compelling aspects of 1-Pyrrolidin-2-ylpent-4-yn-2-one is its potential as a key intermediate in synthesizing more complex pharmacophores. The alkyne functionality allows for facile coupling reactions such as Sonogashira coupling, which can be used to extend the molecular framework and introduce additional substituents. This versatility makes it an attractive building block for medicinal chemists seeking to develop new drug candidates.

Recent studies have highlighted the importance of alkyne-containing heterocycles in medicinal chemistry. These compounds often exhibit enhanced bioavailability and metabolic stability due to the rigidity introduced by the alkyne group. Additionally, the alkyne moiety can serve as a handle for further derivatization, enabling chemists to fine-tune physicochemical properties such as solubility, lipophilicity, and pharmacokinetic profiles. This adaptability has made 1-Pyrrolidin-2-ylpent-4-yn-2-one a subject of interest in academic research and industrial drug development.

The biological activity of 1-Pyrrolidin-2-ylpent-4-yn-2-one has been explored in several preclinical studies. Initial research suggests that this compound may possess properties relevant to therapeutic intervention in neurological disorders. The pyrrolidine ring is known to interact with various neurotransmitter receptors and ion channels, making it a promising scaffold for drugs targeting conditions such as epilepsy, depression, and Parkinson’s disease. Furthermore, the alkyne group may enhance binding interactions by forming π-stacking or other non-covalent bonds with biological targets.

In addition to its potential applications in neurology, 1-Pyrrolidin-2-ylpent-4-yn-2-one has shown promise in other therapeutic areas. For instance, derivatives of this compound have been investigated for their antimicrobial properties. The unique structural features of pyrrolidine derivatives contribute to their ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways. This has led to interest in developing novel antibiotics using such scaffolds.

The synthesis of 1-Pyrrolidin-2-ylpent-4-yn-2-one involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include cyclization reactions to form the pyrrolidine ring followed by introduction of the alkyne functionality via cross-coupling or other methods. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating further exploration of its biological properties.

From a computational chemistry perspective, virtual screening and molecular docking studies have been employed to identify potential binding modes of 1-Pyrrolidin-2-ytpentylpentaynonylpyrrolydine (CAS No: 1599396-pentaynonylpyrrolydine) with biological targets such as enzymes or receptors. These studies have provided valuable insights into how structural modifications can optimize binding affinity and selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The pharmacokinetic profile of 1-Pyrrolidin-pentaynonylpyrrolydine (CAS No: 1599396-pentaynonylpyrrolydine) is another critical aspect that has been examined in preclinical research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its therapeutic potential and safety profile. Preliminary data suggest that modifications at different positions within the molecule can significantly influence these parameters.

In conclusion, 1-pyridolipine pentapenta-penta-pyridolipine (CAS No: 1599396-penta-pyridolipine) represents an intriguing compound with broad applications in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with potential benefits across multiple disease areas including neurological disorders, infectious diseases, and cancer treatment programs . As synthetic methodologies continue to evolve ,the accessibility ,utility ,and impact .of compounds like these will undoubtedly expand further . Continued exploration into its pharmacological properties promises exciting developments .for future therapeutics .